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Compound Name: 4-Sulphobenzoic acid potassium
CAS No.: 22959-32-6
Cat. No.: B2601970
Get Quote
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4-Sulphobenzoic acid potassium salt, also known as potassium 4-carboxybenzenesulfonate,
is an aromatic organic compound that possesses two distinct functional groups: a carboxylic
acid and a sulfonic acid, arranged in a para configuration on a benzene ring.[1] This unique
bifunctional nature, combined with its salt form, imparts properties that make it a valuable
compound in diverse scientific fields. Its high water solubility, a direct consequence of the
potassium sulfonate group, makes it particularly suitable for aqueous-phase applications.[2][3]
For researchers in drug development and material science, a thorough understanding of its
physical properties is paramount for its effective application, whether as a reactant in synthesis,
a component in advanced polymer nhanocomposites, or as an excipient in pharmaceutical
formulations.[1][2][3] This guide provides a detailed examination of its core physical
characteristics, outlines robust protocols for their experimental verification, and explores the
direct linkage between these properties and their scientific applications.

Core Physicochemical Properties

A precise characterization of a compound begins with its fundamental physicochemical data.
The properties of 4-Sulphobenzoic acid potassium salt are summarized below, providing a
foundational dataset for any experimental design.
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Property Data Source(s)

A benzene ring substituted
with a carboxylic acid group
Chemical Structure and a potassium sulfonate [4]

group in the para (1,4)

positions.
IUPAC Name potassium 4-sulfobenzoate [5]1[6]
CAS Number 5399-63-3 [21[7]
Molecular Formula C7HsKOsS or KOsSCeH4aCO2H  [2][7]
Molecular Weight ~240.27 g/mol [7]

White to off-white crystalline
powder or crystals.[2][8] It is

Appearance noted to be hygroscopic.[5][6] SRR

[9]

Data not consistently available
] ] in provided sources,
Melting Point o [10]
suggesting it may decompose

at high temperatures.

Readily soluble in water.[2][3]
. A specific solubility has been
Solubility _ [2](3][11]
reported as 25 mg/mL in 1N

Acetic Acid.[11]

Specific pKa values for both
acidic protons are not readily
available in the provided

search results. However, the

PKa compound contains a strongly
acidic sulfonic acid group and
a weakly acidic carboxylic acid
group.
Spectral Data 1H NMR, C NMR, and IR [5][11]

spectral data are available and
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conform to the expected
structure.[5][11]

Experimental Verification of Key Physical Properties

Trustworthiness in scientific research is built upon verifiable data. The following protocols
provide detailed, self-validating methodologies for determining the critical physical properties of
4-Sulphobenzoic acid potassium salt.

Protocol 1: Melting Point Determination via the Capillary
Method

The melting point is a fundamental indicator of a crystalline solid's purity. A sharp, narrow
melting range is characteristic of a pure substance, while impurities typically depress and
broaden this range.

Causality Behind the Method: This technique relies on controlled, slow heating to ensure
thermal equilibrium between the heating block, the thermometer, and the sample. Rapid
heating can cause the thermometer reading to lag behind the actual sample temperature,
leading to erroneously high and broad melting ranges.

Step-by-Step Methodology:

o Sample Preparation: Ensure the 4-Sulphobenzoic acid potassium salt sample is
completely dry and finely powdered.[12] If the sample appears coarse, gently crush it using a
mortar and pestle.

e Capillary Tube Loading: Invert an open-ended capillary tube and jab it into the powdered
sample. Tap the closed end of the tube firmly on a hard surface to pack the solid down.[13]
Repeat until a packed column of 2-3 mm height is achieved.[13]

o Apparatus Setup: Place the loaded capillary tube into the heating block of a melting point
apparatus (e.g., a MelTemp).[13]

o Approximate Determination (Optional but Recommended): If the melting point is unknown,
perform a rapid heating run (10-20°C/minute) to find an approximate value.[13] Allow the
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apparatus to cool significantly before the next step.

o Accurate Determination: Using a fresh sample, heat rapidly to about 20°C below the
approximate melting point found in the previous step.[13]

o Data Acquisition: Decrease the heating rate to 1-2°C per minute. Record the temperature at
which the first droplet of liquid appears (the onset of melting) and the temperature at which
the entire sample becomes a clear liquid (completion of melting).[14] This defines the melting
range.

o Verification: Conduct at least two careful determinations. Consistent values validate the

result.
Prepare Dry, Load Capillary Tube Insert into Heat Rapidly to Heat Slowly Record Temperature
Powdered Sample (2-3 mm height) Apparatus ~20°C Below MP (1-2°C / min) Range (Onset to Clear)

Click to download full resolution via product page

Caption: Workflow for accurate melting point determination.

Protocol 2: Systematic Solubility Assessment

Solubility testing provides critical insights into a compound's polarity and the nature of its
functional groups. For 4-Sulphobenzoic acid potassium salt, this process confirms its ionic
character and the presence of an acidic proton.

Causality Behind the Method: The principle "like dissolves like" governs solubility. The high
water solubility is expected due to the ionic potassium sulfonate group. The compound's
remaining carboxylic acid proton should react with a base (like NaOH) to form a second, highly
soluble salt. This reaction will not occur with a weaker base (like NaHCO:s) if the carboxylic acid
is not sufficiently acidic. Its solubility in acid (HCI) is not expected to increase, as the functional
groups are already protonated or neutral.

Step-by-Step Methodology:

e Solubility in Water:
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[e]

Add ~20-30 mg of the compound to a test tube containing 1 mL of deionized water.

o

Agitate vigorously for 30-60 seconds.

[¢]

Observe if the solid dissolves completely. The compound is expected to be water-soluble.

[2]3]

[¢]

Test the resulting solution with litmus or pH paper. An acidic pH would be expected due to
the carboxylic acid group.[15][16]

e Solubility in 5% NaOH Solution:

o Use a fresh sample. Add 1 mL of 5% aqueous NaOH.

o Agitate and observe. Dissolution indicates the presence of an acidic proton, which reacts
with the strong base to form a soluble sodium salt.[17][18] This is a confirmatory test for
the carboxylic acid group.

¢ Solubility in 5% NaHCOs Solution:

o Use a fresh sample. Add 1 mL of 5% aqueous NaHCO:s.

o Agitate and observe. Dissolution, often with effervescence (CO2z gas), indicates a strongly
acidic functional group, typically a carboxylic acid.[17][18]

e Solubility in 5% HCI Solution:

o Use a fresh sample. Add 1 mL of 5% aqueous HCI.

o Agitate and observe. The compound is not expected to be more soluble in dilute acid. A
decrease in solubility might even be observed if the equilibrium is shifted away from the
highly soluble salt form.
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Caption: Decision tree for systematic solubility analysis.

Spectroscopic Profile

While detailed spectral analysis is beyond the scope of this guide, understanding the expected
spectroscopic signatures is crucial for identity confirmation.

¢ 1H NMR (Proton NMR): In an appropriate solvent like D20, the spectrum would be
characterized by signals in the aromatic region (typically 7.5-8.5 ppm). Due to the para-
substitution, the aromatic protons will appear as a pair of doublets (an AA'BB' system),
reflecting their distinct chemical environments relative to the electron-withdrawing sulfonate
and carboxylate groups.
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« Infrared (IR) Spectroscopy: The IR spectrum provides a fingerprint based on vibrational
frequencies of functional groups. Key expected absorptions include:

o A strong, broad absorption around 3000 cm~1 for the O-H of the carboxylic acid.

o Asharp, strong absorption around 1700 cm~1 for the C=0 (carbonyl) of the carboxylic
acid.

o Strong and characteristic absorptions for the S=0 stretches of the sulfonate group,
typically found in the 1250-1150 cm~* and 1070-1030 cm~! regions.

Linking Physical Properties to Applications

The physical properties of 4-Sulphobenzoic acid potassium salt are not merely academic
data points; they are the direct enablers of its utility in research and development.

» High Water Solubility: This is arguably its most important feature. The ionic sulfonate group
ensures its compatibility with agueous systems, making it an ideal reactant for water-based
synthesis or a component in aqueous formulations, such as buffers or drug delivery systems.

[2][3]

e Dual Functional Groups: The presence of both a strong acid (sulfonic) and a weak acid
(carboxylic) allows it to act as a versatile building block (reactant) for creating more complex
molecules.[2][9] For example, it is used to synthesize potassium and rubidium
arenesulfonates.[2]

« Intercalating Ability: Its planar aromatic structure and ionic character allow it to act as an
intercalating compound. It has been successfully used to improve the exfoliation of clay in
the synthesis of poly(butylene terephthalate) (PBT) nanocomposites, enhancing the material
properties of the resulting polymer.[1][19]
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Safety and Handling

According to the Globally Harmonized System (GHS), 4-Sulphobenzoic acid potassium salt
is classified as a substance that causes skin irritation (H315), serious eye irritation (H319), and
may cause respiratory irritation (H335).[5][6]

» Personal Protective Equipment (PPE): When handling this compound, especially in its
powdered form, appropriate PPE is required. This includes eye shields, gloves, and a dust
mask (e.g., N95).[9]

o Handling: Avoid breathing dust.[10] Ensure adequate ventilation. Standard laboratory
practices for handling non-volatile chemical solids should be followed.

Conclusion

4-Sulphobenzoic acid potassium salt is a compound whose utility is directly derived from its
distinct physical properties. Its high water solubility, dual acidic functionality, and defined
crystalline nature make it a versatile tool for chemists and material scientists. By employing the
rigorous experimental protocols detailed in this guide, researchers can confidently verify its
properties, ensuring both the integrity of their results and the effective application of this
compound in the development of novel materials and pharmaceutical formulations.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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5. Potassium 4-carboxybenzenesulfonate | C7TH5KO5S | CID 23670833 - PubChem
[pubchem.ncbi.nim.nih.gov]

e 6. p-Sulphobenzoic acid, monopotassium salt | C7TH6KO5S+ | CID 19038728 - PubChem
[pubchem.ncbi.nim.nih.gov]

e 7. 4-Sulfobenzoic acid potassium salt | CAS 5399-63-3 | SCBT - Santa Cruz Biotechnology
[scbt.com]

¢ 8. 4-Sulfobenzoic acid monopotassium salt, 95% 50 g | Buy Online | Thermo Scientific
Chemicals [thermofisher.com]

¢ 9. 4-SULFOBENZOIC ACID MONOPOTASSIUM SALT | 5399-63-3 [chemicalbook.com]
e 10. chemicalbook.com [chemicalbook.com]

e 11. chemsavers.com [chemsavers.com]

e 12. uomus.edu.ig [luomus.edu.iq]

e 13. chem.libretexts.org [chem.libretexts.org]

e 14. westlab.com [westlab.com]

e 15. scribd.com [scribd.com]

e 16. chemistrysh.com [chemistrysh.com]

e 17. uomustansiriyah.edu.iq [uomustansiriyah.edu.iq]
e 18. wwwl.udel.edu [wwwl.udel.edu]

e 19. scientificlabs.co.uk [scientificlabs.co.uk]

¢ To cite this document: BenchChem. [Introduction: Understanding the Utility of a Bifunctional
Aromatic Salt]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b2601970/docs#introduction-understanding-the-utility-
of-a-bifunctional-aromatic-salt]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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